Cas no 1227587-91-8 (4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine)

• Product Name: 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine
• CAS No: 1227587-91-8
• MF: C₁₁H₈BrFN₂
• MW: 267.097024917603
• CID: 4925254
• Update Time: 2025-10-31

4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine
• 4-(Bromomethyl)-6-fluoro-3,3'-bipyridine
• 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine

• Inchi： 1S/C11H8BrFN2/c12-5-9-4-11(13)15-7-10(9)8-2-1-3-14-6-8/h1-4,6-7H,5H2
• InChI Key： OKIYZLUUPCOBPH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=CC=1C1C=NC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine

Chemical Profile of 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine (CAS No: 1227587-91-8)

4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine, identified by its CAS number 1227587-91-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, a group known for their versatile applications in drug development. The presence of both bromomethyl and fluoro substituents, along with a pyridinyl moiety, makes this molecule a valuable intermediate in the synthesis of more complex bioactive molecules.

The structural features of 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine contribute to its reactivity and utility in synthetic chemistry. The bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This property is particularly useful in the construction of heterocyclic compounds, which are prevalent in many pharmaceuticals. Additionally, the fluoro substituent can influence the metabolic stability and pharmacokinetic properties of drug candidates, making it an attractive feature for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced bioavailability and improved binding affinity to biological targets. The fluorine atom can modulate the electronic properties of molecules, leading to more potent and selective drug candidates. For instance, studies have shown that fluorine-containing drugs often exhibit better oral bioavailability and longer half-lives compared to their non-fluorinated counterparts. This has spurred interest in exploring the potential of compounds like 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine as building blocks for new therapeutic agents.

The pyridinyl group in 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine adds another layer of complexity and functionality. Pyridines are integral components of numerous pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The presence of a pyridinyl moiety can enhance the solubility and cell membrane permeability of drug molecules, which are critical factors for their efficacy. Furthermore, pyridines can serve as ligands for metal ions, facilitating the development of metal-based therapeutics.

The synthesis of 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach involves the bromination of a fluoro-substituted pyridine derivative followed by functionalization at the 4-position with a bromomethyl group. This process requires careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the pyridinyl group efficiently.

In the realm of medicinal chemistry, 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine has been utilized as a key intermediate in the development of several drug candidates. Researchers have leveraged its reactive sites to construct complex molecular architectures with potential therapeutic applications. For example, it has been used in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify both the bromomethyl and fluoro positions allows for fine-tuning of physicochemical properties, making this compound a versatile tool in drug discovery.

The growing interest in fluorinated pyridines has led to numerous computational and experimental studies aimed at understanding their behavior in biological systems. These studies often employ techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to elucidate molecular structures and interactions. By gaining insights into how these compounds behave within biological environments, researchers can design more effective drugs with improved pharmacological profiles.

The future prospects for 4-Bromomethyl-2-fluoro-5-(pyridin-3-yl)pyridine are promising, given its multifaceted utility in synthetic chemistry and pharmaceutical research. As new methodologies emerge for constructing complex organic molecules, compounds like this one will continue to play a pivotal role in drug development pipelines. The integration of machine learning and artificial intelligence into medicinal chemistry is also expected to accelerate the discovery process by predicting novel molecular structures and their biological activities.

In conclusion, 4-Bromomethyl-2-fluoro-5-(pyridin-3-y1)pyridine (CAS No: 1227587-91-8) is a highly valuable compound with significant implications in pharmaceutical chemistry. Its unique structural features make it an excellent intermediate for synthesizing advanced bioactive molecules. With ongoing research efforts focused on fluorinated compounds and innovative synthetic strategies, this compound is poised to contribute further advancements in drug discovery and development.